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Compound of Interest

Compound Name: 4-Methylphthalic anhydride

Cat. No.: B102405

4-Methylphthalic Anhydride: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-Methylphthalic anhydride, a
significant chemical intermediate. It covers its chemical identity, physical and chemical
properties, synthesis protocols, and key applications, with a focus on data relevant to research
and development.

Chemical Structure and IUPAC Name

4-Methylphthalic anhydride is an aromatic organic compound and a derivative of phthalic
anhydride.[1] Its structure consists of a benzene ring fused to a five-membered anhydride ring,
with a methyl group substituent on the benzene ring.

The IUPAC name for this compound is 5-methyl-2-benzofuran-1,3-dione.[2][3]
Below is a 2D representation of the chemical structure of 4-Methylphthalic anhydride.

Caption: 2D Chemical Structure of 4-Methylphthalic Anhydride.

Physicochemical Properties
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The key physical and chemical properties of 4-Methylphthalic anhydride are summarized in

the table below for easy reference.

Property Value Source(s)

Molecular Formula CoHeOs3 [21[3114]

Molecular Weight 162.14 g/mol [2][4]
5-methyl-2-benzofuran-1,3-

IUPAC Name _ [2][3]
dione

CAS Number 19438-61-0 [1][2]13]
White to yellow-orange

Appearance ) [11[3]
crystalline powder or flakes

Melting Point 88-93 °C [31[5][6]

Boiling Point 295 °C (lit.) [61[7]

Solubility Insoluble in water [1]
Stable at room temperature in

N closed containers under
Stability [1]

normal storage and handling

conditions.

Synthesis and Experimental Protocols

4-Methylphthalic anhydride is primarily synthesized through a multi-step process. A common

method involves the Diels-Alder reaction of isoprene with maleic anhydride, followed by a

dehydrogenation step.

Experimental Protocol: Synthesis via Diels-Alder
Reaction and Dehydrogenation

This protocol is based on methods described in the patent literature for the preparation of
substituted phthalic anhydrides.[8][9][10]

Step 1: Formation of 4-methyl-1,2,3,6-tetrahydrophthalic anhydride
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e Reaction Setup: In a suitable reaction vessel, maleic anhydride is reacted with isoprene.

e Reaction Conditions: The reaction is typically carried out at an elevated temperature to
ensure the completion of the Diels-Alder cycloaddition.

o Work-up: Excess isoprene is removed from the reaction mixture, yielding molten 4-methyl-
1,2,3,6-tetrahydrophthalic anhydride.[8]

Step 2: Dehydrogenation to 4-Methylphthalic anhydride
Two common methods for the dehydrogenation of the intermediate are described below:
Method A: Dehydrogenation with Bromine[8][10]

e Reaction Setup: The molten 4-methyl-1,2,3,6-tetrahydrophthalic anhydride is reacted with
bromine in the presence of a catalytic amount of an acid acceptor, such as
dimethylformamide (DMF) or pyridine.[8][10]

o Reaction Conditions: The reaction temperature is carefully controlled and gradually
increased to facilitate the reaction and the removal of hydrogen bromide.[8]

« |solation: The resulting crude 4-methylphthalic anhydride is then purified by distillation.[8]
Method B: Dehydrogenation with Sulfur[9]

e Reaction Setup: 4-methyl-1,2,3,6-tetrahydrophthalic anhydride is reacted with sulfur in the
presence of a catalyst system, typically comprising zinc oxide and 2-mercaptobenzothiazole.

[9]

e Reaction Conditions: This reaction is carried out at elevated temperatures, generally in the
range of 190°C to 220°C.[9]

e By-product Conversion: A thio derivative by-product may form, which can be further reacted
with water in the presence of a base to yield additional 4-methylphthalic anhydride.[9]
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Synthesis of 4-Methylphthalic Anhydride

Maleic Anhydride
. . 4-Methyl-1,2,3,6- . . .
Diels-Alder Reaction — tetrahydrophthalic anhydride Dehydrogenation 4-Methylphthalic Anhydride

Click to download full resolution via product page

Caption: Synthetic pathway for 4-Methylphthalic Anhydride.

Reactivity and Applications

4-Methylphthalic anhydride is a versatile chemical intermediate due to the reactivity of its
anhydride group. It readily undergoes reactions with nucleophiles such as alcohols, amines,
and water.[1] This reactivity makes it a valuable building block in various chemical syntheses.

Key Applications:

o Polymer Synthesis: It is utilized in the production of polyesters and epoxy resins, where it
can act as a crosslinking agent.[1]

o Chemical Intermediate: It serves as a precursor in the synthesis of a range of other
chemicals, including herbicides and dyes.[1][6]

o Pharmaceutical Synthesis: 4-Methylphthalic anhydride is also employed as an
intermediate in the preparation of pharmaceutical compounds.[1]

Safety Information

4-Methylphthalic anhydride is classified as an irritant.[2] It can cause skin and serious eye
irritation.[1] It may also cause respiratory irritation.[1] Appropriate personal protective
equipment, including gloves, safety glasses, and respiratory protection, should be used when
handling this chemical to minimize exposure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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